Cas no 2228785-06-4 (3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol)

• Product Name: 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol
• CAS No: 2228785-06-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5810780
• PubChem ID: 165855920
• Update Time: 2025-05-26

3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol
• EN300-1969040
• 2228785-06-4

• Inchi： 1S/C10H11F2NO2/c11-10(12)4-9(13,5-10)6-2-1-3-7(14)8(6)15/h1-3,14-15H,4-5,13H2
• InChI Key： BQYCPOUKHRTYAL-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C=2O)O)(C1)N)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol

Introduction to 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol (CAS No. 2228785-06-4)

3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol (CAS No. 2228785-06-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of benzene derivatives, incorporating a cyclobutyl moiety with amino and fluorine substituents, which endows it with distinct chemical properties and reactivity patterns. The presence of both amino and hydroxyl functional groups further enhances its versatility as a synthetic intermediate and a lead compound for drug discovery.

The molecular structure of 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol consists of a benzene ring substituted at the para position with a cyclobutyl group that is further functionalized with two fluorine atoms at the 3-position. The introduction of fluorine atoms into the cyclobutyl ring not only influences the electronic properties of the molecule but also imparts stability and lipophilicity, which are critical factors in drug design. The amino group at the 1-position and the two hydroxyl groups at the 1,2-diol positions provide multiple sites for further chemical modification, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluorinated cycloalkyl groups. The fluorine atoms in 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol can modulate enzyme interactions and metabolic stability, making this compound a promising candidate for developing novel therapeutic agents. Specifically, the combination of an amino group and hydroxyl groups in such a scaffold has been associated with activities relevant to inflammatory diseases, neurodegenerative disorders, and cancer chemoprevention.

Recent studies have highlighted the role of 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. The fluorinated cyclobutyl moiety has been shown to enhance binding affinity to specific protein targets by improving hydrophobic interactions and reducing susceptibility to enzymatic degradation. Additionally, the presence of multiple reactive sites allows for selective functionalization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles.

The synthesis of 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include halogenation reactions to introduce fluorine atoms into the cyclobutyl ring, followed by nucleophilic substitution to incorporate the amino group. The final step involves dihydroxylation to install the 1,2-diol functionality. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes for this compound.

The biological evaluation of 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol has revealed several intriguing properties. In vitro studies have demonstrated its potential as an antioxidant agent due to its ability to scavenge reactive oxygen species (ROS) through redox-active functional groups. Furthermore, preliminary in vivo studies suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. These findings align with emerging research on fluorinated heterocycles as modulators of immune responses.

The structural features of 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol also make it an attractive scaffold for developing kinase inhibitors. Kinases play crucial roles in cell signaling pathways associated with various diseases, including cancer and autoimmune disorders. The combination of an amino group and hydroxyl groups provides multiple opportunities for hydrogen bonding interactions with kinase active sites or allosteric pockets. Fluorinated cycloalkyl groups have been shown to improve binding affinity by enhancing hydrophobic interactions with aromatic residues in protein targets.

In conclusion, 3-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol (CAS No.2228785-06-4) represents a structurally unique compound with significant potential in pharmaceutical research. Its distinctive features—such as the fluorinated cyclobutyl moiety combined with amino and hydroxyl functionalities—make it a versatile intermediate for drug discovery efforts aimed at treating inflammatory diseases, cancer, neurodegenerative disorders, and metabolic conditions. The ongoing exploration of its pharmacological properties underscores its importance as a lead compound in medicinal chemistry.